Cas no 1403483-78-2 (Methyl 2-amino-3,5-dibromo-4-fluorobenzoate)

Methyl 2-amino-3,5-dibromo-4-fluorobenzoate is a halogenated aromatic ester with a molecular formula of C₈H₆Br₂FNO₂. This compound features a benzoate core substituted with amino, bromo, and fluoro functional groups, making it a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of multiple halogens enhances its reactivity in cross-coupling reactions, while the ester group offers flexibility for further derivatization. Its well-defined structure and high purity make it suitable for precise synthetic pathways. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light, ensuring stability in laboratory use.

Methyl 2-amino-3,5-dibromo-4-fluorobenzoate structure

1403483-78-2 structure

Product Name:Methyl 2-amino-3,5-dibromo-4-fluorobenzoate

CAS No:1403483-78-2

MF:C₈H₆Br₂FNO₂

MW:326.945144176483

CID:3043564

Update Time:2025-10-17

Methyl 2-amino-3,5-dibromo-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-amino-3,5-dibromo-4-fluorobenzoate
- C8H6Br2FNO2
- V3074
- Inchi： 1S/C8H6Br2FNO2/c1-14-8(13)3-2-4(9)6(11)5(10)7(3)12/h2H,12H2,1H3
- InChI Key： QLGCANMOKCVNDA-UHFFFAOYSA-N
- SMILES： BrC1=C(C(=CC(C(=O)OC)=C1N)Br)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 229
XLogP3: 3.1
Topological Polar Surface Area: 52.3

Methyl 2-amino-3,5-dibromo-4-fluorobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M328798-100mg	Methyl 2-amino-3,5-dibromo-4-fluorobenzoate	1403483-78-2		100mg	$64.00	2023-05-17
TRC	M328798-250mg	Methyl 2-amino-3,5-dibromo-4-fluorobenzoate	1403483-78-2		250mg	$98.00	2023-05-17
TRC	M328798-500mg	Methyl 2-amino-3,5-dibromo-4-fluorobenzoate	1403483-78-2		500mg	$150.00	2023-05-17
TRC	M328798-1g	Methyl 2-amino-3,5-dibromo-4-fluorobenzoate	1403483-78-2		1g	$207.00	2023-05-17
A2B Chem LLC	AE62752-1g	Methyl 2-amino-3,5-dibromo-4-fluorobenzoate	1403483-78-2	98%	1g	$75.00	2024-04-20
A2B Chem LLC	AE62752-5g	Methyl 2-amino-3,5-dibromo-4-fluorobenzoate	1403483-78-2	98%	5g	$209.00	2024-04-20
Crysdot LLC	CD12145530-5g	Methyl 2-amino-3,5-dibromo-4-fluorobenzoate	1403483-78-2	95+%	5g	$339	2024-07-23
Crysdot LLC	CD12145530-10g	Methyl 2-amino-3,5-dibromo-4-fluorobenzoate	1403483-78-2	95+%	10g	$564	2024-07-23
1PlusChem	1P009XOG-1g	Methyl 2-amino-3,5-dibromo-4-fluorobenzoate	1403483-78-2	98%	1g	$61.00	2025-02-25
1PlusChem	1P009XOG-5g	Methyl 2-amino-3,5-dibromo-4-fluorobenzoate	1403483-78-2	98%	5g	$270.00	2025-02-25